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Compound of Interest

Compound Name:
1,2-Dioctanoyl-3-linoleoyl-rac-

glycerol

Cat. No.: B3026105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Dioctanoyl-3-linoleoyl-rac-glycerol (DOLG) is a mixed-acid triacylglycerol containing two

short-chain saturated fatty acids (octanoyl) and one long-chain polyunsaturated fatty acid

(linoleoyl). As a diacylglycerol (DAG) analogue, it is a valuable tool for studying lipid signaling

pathways, particularly those involving protein kinase C (PKC) and other DAG-effector proteins.

Proper dissolution and preparation of DOLG are critical for obtaining accurate and reproducible

results in various biological assays. These application notes provide detailed protocols for the

solubilization and emulsification of DOLG for in vitro and cell-based assays.

Data Presentation
The solubility of 1,2-Dioctanoyl-3-linoleoyl-rac-glycerol has not been empirically determined

in a wide range of solvents. However, based on the solubility of structurally similar lipids, a

reasonable estimation can be made. The following table summarizes the solubility of related di-

and triacylglycerols, providing a guide for solvent selection.
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Compound Solvent Solubility

1,2-Dioleoyl-3-linoleoyl-rac-

glycerol
DMF 10 mg/mL

Ethanol 10 mg/mL

1,2-Dioctanoyl-3-decanoyl-rac-

glycerol
Chloroform Soluble

DMF 30 mg/mL

DMSO 30 mg/mL

Ethanol 30 mg/mL

1,3-Dioctanoyl glycerol Ethanol ~10 mg/mL

Chloroform ~10 mg/mL

DMSO ~1 mg/mL

DMF ~30 mg/mL

1,2-dioctanoyl-sn-glycerol Ethanol, DMSO, DMF ~7 mg/mL

PBS (pH 7.2) ~250 µg/mL

Note: This data is compiled from various sources and should be used as a guideline. It is

recommended to perform small-scale solubility tests before preparing a large stock solution.

Experimental Protocols
Protocol 1: Preparation of a Stock Solution in an
Organic Solvent
This protocol is suitable for most in vitro assays where a small volume of a concentrated stock

solution is added to a larger volume of aqueous buffer.

Materials:

1,2-Dioctanoyl-3-linoleoyl-rac-glycerol (DOLG)
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Anhydrous Dimethyl sulfoxide (DMSO) or Ethanol

Inert gas (e.g., argon or nitrogen)

Sterile microcentrifuge tubes or glass vials

Procedure:

Weighing: Carefully weigh the desired amount of DOLG in a sterile microcentrifuge tube or

glass vial. Perform this step quickly to minimize exposure to air and moisture.

Solvent Addition: Under a stream of inert gas, add the appropriate volume of anhydrous

DMSO or ethanol to achieve the desired stock concentration (e.g., 10-50 mg/mL).

Dissolution: Vortex the solution vigorously until the DOLG is completely dissolved. If

necessary, gentle warming (up to 37°C) can be applied to aid dissolution.

Storage: Store the stock solution at -20°C or -80°C under an inert atmosphere to prevent

oxidation of the linoleoyl group. For short-term use, the solution can be stored at 2-8°C for a

few days. It is recommended to prepare fresh dilutions for each experiment.

Protocol 2: Preparation of an Aqueous Emulsion
For cell-based assays or assays requiring a uniform dispersion of the lipid in an aqueous

medium, an emulsion is often preferred.

Materials:

DOLG stock solution (from Protocol 1)

Biologically compatible surfactant (e.g., Pluronic F-127, Tween-80)

Phosphate-buffered saline (PBS) or other appropriate aqueous buffer

Sonicator (bath or probe type)

Procedure:
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Surfactant Preparation: Prepare a stock solution of the chosen surfactant in the desired

aqueous buffer (e.g., 10% Pluronic F-127 in PBS).

Initial Dilution: In a sterile tube, add the required volume of the DOLG stock solution.

Emulsification: While vortexing, slowly add the surfactant solution to the DOLG. The final

concentration of the surfactant should be optimized for your specific application but is

typically in the range of 0.05-0.5%.

Sonication: Sonicate the mixture to create a uniform emulsion. For a bath sonicator, sonicate

for 5-10 minutes. For a probe sonicator, use short bursts on a low power setting to avoid

overheating and degradation of the lipid. The solution should appear as a homogenous,

slightly cloudy suspension.

Final Dilution: The resulting emulsion can be further diluted with the aqueous buffer to the

final desired concentration for the assay.

Use: Use the freshly prepared emulsion immediately for the best results.

Mandatory Visualization

Protocol 1: Stock Solution

Protocol 2: Aqueous Emulsion
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Click to download full resolution via product page

Caption: Workflow for dissolving 1,2-Dioctanoyl-3-linoleoyl-rac-glycerol.
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Signaling Pathway Context
Diacylglycerols like DOLG are key second messengers in various signaling pathways. A

primary mechanism of action is the activation of Protein Kinase C (PKC). The diagram below

illustrates this simplified pathway.
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Caption: Simplified diacylglycerol signaling pathway.
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To cite this document: BenchChem. [Application Notes and Protocols for 1,2-Dioctanoyl-3-
linoleoyl-rac-glycerol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026105#protocol-for-dissolving-1-2-dioctanoyl-3-
linoleoyl-rac-glycerol-for-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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